Cas no 2228363-91-3 (4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2,3-triol)

• Product Name: 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2,3-triol
• CAS No: 2228363-91-3
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 6056278
• PubChem ID: 165856097
• Update Time: 2025-06-08

4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2,3-triol
• EN300-1942656
• 2228363-91-3

• Inchi： 1S/C10H11F2NO3/c11-10(12)3-9(13,4-10)5-1-2-6(14)8(16)7(5)15/h1-2,14-16H,3-4,13H2
• InChI Key： JJSNFMCPLBGBFA-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=C(C=2O)O)O)(C1)N)F

Computed Properties

• Exact Mass: 231.07069954g/mol
• Monoisotopic Mass: 231.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.7Ų

Additional information on 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2,3-triol

Introduction to 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2,3-triol (CAS No. 2228363-91-3)

4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2,3-triol is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. The compound belongs to a class of molecules that exhibit significant promise in the development of novel therapeutic agents due to its unique structural features. Specifically, the presence of a benzene-1,2,3-triol moiety (also known as a galloyl group) and a 1-amino-3,3-difluorocyclobutyl side chain imparts distinct chemical properties that make it a subject of considerable interest for researchers exploring new pharmacophores.

The CAS No. 2228363-91-3 assigned to this compound serves as a unique identifier in chemical databases and literature, facilitating its accurate referencing in scientific discourse. This numbering system ensures that researchers worldwide can reliably access and discuss the compound without ambiguity. The molecular framework of 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2,3-triol incorporates both aromatic and heterocyclic elements, which are frequently employed in medicinal chemistry to modulate biological activity.

In recent years, there has been growing attention on the development of molecules that combine structural complexity with functional diversity. The galloyl group in this compound is particularly noteworthy, as it has been extensively studied for its role in natural products and its potential as a pharmacological scaffold. Galloylated compounds are known to exhibit various biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The incorporation of a 1-amino-3,3-difluorocyclobutyl substituent further enhances the compound's potential by introducing fluorine atoms, which are often used to improve metabolic stability and binding affinity in drug candidates.

The 1-amino-3,3-difluorocyclobutyl moiety is particularly interesting from a structural perspective. The cyclobutyl ring introduces rigidity to the molecule, which can be advantageous in optimizing interactions with biological targets such as enzymes or receptors. Additionally, the presence of two fluorine atoms at the 3-position of the cyclobutyl ring can influence electronic properties and enhance lipophilicity—a critical factor in drug design. Such modifications are often employed to fine-tune pharmacokinetic profiles and improve overall drug-like properties.

Current research in the field of pharmaceutical chemistry increasingly emphasizes the importance of innovative molecular architectures that can address unmet medical needs. The benzene-1,2,3-triol core of 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2,3-triol aligns well with this trend, as it provides a versatile platform for further derivatization and optimization. For instance, modifications at the amino group or the cyclobutyl ring could lead to novel derivatives with enhanced efficacy or selectivity for specific therapeutic targets.

One area where this compound shows particular promise is in the development of enzyme inhibitors. The combination of an aromatic ring system with a fluorinated cycloalkyl substituent creates a profile conducive to binding interactions with proteins. This makes it a valuable candidate for investigating mechanisms related to enzyme inhibition and for designing molecules that could modulate metabolic pathways relevant to diseases such as cancer or inflammatory disorders.

The synthesis of 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2,3-triol presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yields and purity. Advanced synthetic methodologies may be employed to construct key intermediates efficiently. Techniques such as transition-metal-catalyzed reactions or stereoselective transformations could be particularly useful in building the desired framework while maintaining regioselectivity.

From an industrial perspective,4-(1-amino-3， 。